Cas no 898368-98-4 (N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898368-98-4
• MF: C₂₁H₂₇N₃O₄S₂
• MW: 449.586782693863
• CID: 5976886
• PubChem ID: 16829771
• Update Time: 2025-10-22

N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• N'-(2,6-dimethylphenyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• 898368-98-4
• N'-(2,6-dimethylphenyl)-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
• SR-01000023232-1
• AKOS024661193
• F2571-0410
• N1-(2,6-dimethylphenyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• SR-01000023232

• Inchi： 1S/C21H27N3O4S2/c1-15-7-5-8-16(2)19(15)23-21(26)20(25)22-12-11-17-9-3-4-13-24(17)30(27,28)18-10-6-14-29-18/h5-8,10,14,17H,3-4,9,11-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： HHXPNCPVMHLPFW-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1SC=CC=1)(=O)=O)(=O)C(NC1=C(C)C=CC=C1C)=O

Computed Properties

• Exact Mass: 449.14429870g/mol
• Monoisotopic Mass: 449.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 132Ų

Additional information on N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

Research Brief on N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 898368-98-4)

N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 898368-98-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a thiophene sulfonyl group and a piperidine moiety, has shown promising potential in targeting specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, particularly in the context of inflammatory and oncological diseases.

The synthesis of N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide involves a multi-step process, with key intermediates being the thiophene-2-sulfonyl chloride and 2,6-dimethylaniline. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for preclinical and clinical studies. The compound's molecular structure has been elucidated using techniques such as NMR spectroscopy and X-ray crystallography, confirming its high stability and specificity.

Pharmacological studies have demonstrated that N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro assays have shown that the compound effectively reduces the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in animal models have corroborated these findings, with the compound showing significant efficacy in reducing inflammation without notable adverse effects.

In the context of oncology, N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide has been investigated for its ability to modulate key signaling pathways implicated in tumor growth and metastasis. Recent research has highlighted its role in inhibiting the activity of certain kinases that are overexpressed in various cancers. These findings have spurred interest in the compound as a potential candidate for targeted cancer therapy, with ongoing studies exploring its mechanisms of action and therapeutic window.

Despite these promising results, challenges remain in the development of N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N'-(2,6-dimethylphenyl)-N-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide represents a promising avenue for drug discovery in both inflammatory and oncological diseases. Its unique structural and pharmacological properties make it a valuable candidate for further investigation. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and translating these findings into clinical applications.